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Compound of Interest

Compound Name: Ethoxycyclopentane

Cat. No.: B15480495

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No comprehensive Safety Data Sheet (SDS) for Ethoxycyclopentane is publicly
available. The following information is compiled from publicly accessible data for
Ethoxycyclopentane and its structurally analogous compounds, namely Cyclopentyl methyl
ether and tert-Amyl methyl ether. All safety and handling procedures should be developed and
executed in accordance with rigorous laboratory safety standards and after a thorough risk
assessment.

Introduction

Ethoxycyclopentane (CAS No: 26306-40-1) is a cyclic ether with potential applications in
various research and development sectors.[1][2] As with any chemical substance, a thorough
understanding of its potential hazards and the implementation of appropriate safety protocols
are paramount to ensure the well-being of laboratory personnel and the integrity of research.
This guide provides a comprehensive overview of the known properties of
Ethoxycyclopentane and infers its safety and handling requirements based on data from
structurally similar compounds.

Physical and Chemical Properties

A summary of the known physical and chemical properties of Ethoxycyclopentane is
presented in Table 1. This data is essential for understanding its behavior under various
laboratory conditions.
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Property Value Source
Molecular Formula C7H140 PubChem[1]
Molecular Weight 114.19 g/mol PubChem[1]
Density 0.853 g/mL Stenutz[3]
Boiling Point Not Available

Flash Point Not Available

Refractive Index 1.423 Stenutz[3]
SMILES ccocicecece: PubChem([1]
InChiKey AOWTYVFGMCEIRN- PubChem[1]

UHFFFAOYSA-N

Hazard Identification and Classification

While a specific GHS classification for Ethoxycyclopentane is not available, based on the

data for analogous compounds like Cyclopentyl methyl ether and tert-Amyl methyl ether, it is

prudent to handle Ethoxycyclopentane as a substance with the potential for the following

hazards.[4][5][6][7][8]

Table 2: Inferred Hazard Classification for Ethoxycyclopentane
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Hazard Class Hazard Statement GHS Pictogram

H225: Highly flammable liquid

Flammable Liquids Flame

and vapor.
Acute Toxicity, Oral H302: Harmful if swallowed. Exclamation Mark
Skin Corrosion/Irritation H315: Causes skin irritation. Exclamation Mark
Serious Eye Damage/Eye H319: Causes serious eye

L o Exclamation Mark
Irritation irritation.

Specific Target Organ Toxicity - )
] ) H336: May cause drowsiness )
Single Exposure (Narcotic o Exclamation Mark
or dizziness.
effects)

Potential Health Effects:

¢ Inhalation: May cause respiratory tract irritation. Inhalation of vapors may lead to drowsiness,
dizziness, and other central nervous system effects.[4][6]

o Skin Contact: Causes skin irritation.[4][6][ 7] Prolonged or repeated contact may lead to
dermatitis.

o Eye Contact: Causes serious eye irritation, which may include redness and tearing.[4][6][7]
 Ingestion: Harmful if swallowed. May cause gastrointestinal irritation.[4][6][7]

Safe Handling and Storage
Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when handling Ethoxycyclopentane. The following
table outlines the recommended PPE.

Table 3: Recommended Personal Protective Equipment (PPE)
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Body Part

Recommended Protection

Specifications

Eyes/Face

Safety glasses with side
shields or chemical splash
goggles. A face shield may be

necessary for splash hazards.

ANSI Z87.1 compliant.

Skin

Chemical-resistant gloves

(e.g., Nitrile rubber, Neoprene).

A lab coat or chemical-
resistant apron should be

worn.

Check glove manufacturer's

compatibility chart.

Respiratory

Use in a well-ventilated area,
preferably a chemical fume
hood. If ventilation is
inadequate, a NIOSH-

approved respirator with an

organic vapor cartridge may be

required.

Handling Procedures

Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation

exposure.

Keep away from heat, sparks, open flames, and other ignition sources.[5][7][9]

Use non-sparking tools and explosion-proof equipment.[10]

Ground and bond containers when transferring material to prevent static discharge.[9]

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Storage Procedures

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][7]
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» Store away from incompatible materials such as strong oxidizing agents and acids.[6][11]

» As Ethoxycyclopentane is an ether, it has the potential to form explosive peroxides upon
exposure to air and light.[12][13][14]

o

Containers should be dated upon receipt and upon opening.

[¢]

Test for the presence of peroxides periodically, especially before distillation or
concentration.

[¢]

Store in opaque or amber bottles to minimize light exposure.

[¢]

Consider storing under an inert atmosphere (e.g., nitrogen or argon).

Experimental Protocols
Protocol for Testing for Peroxides

Materials:

Potassium iodide (KI) solution (10% w/v)

Starch solution (1% wi/v)

Acetic acid (glacial)

Sample of Ethoxycyclopentane

Test tube

Procedure:

e Add 1 mL of the Ethoxycyclopentane sample to a test tube.
e Add 1 mL of glacial acetic acid.

e Add 1 mL of 10% potassium iodide solution.

o Shake the mixture and let it stand for 5 minutes.
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o Avyellow to brown color indicates the presence of peroxides.

o For a more sensitive test, add a few drops of starch solution. A blue-black color indicates the
presence of peroxides.

Note: If peroxides are present at a concentration greater than 100 ppm, the solvent should be
decontaminated or disposed of as hazardous waste. Do not attempt to distill or concentrate
peroxide-containing solvents.

Protocol for Spill Cleanup

Materials:

Appropriate PPE (see Table 3)

Inert absorbent material (e.g., vermiculite, sand, or commercial sorbent)

Non-sparking tools for cleanup

Sealable container for waste disposal

Procedure:

o Evacuate the area and ensure adequate ventilation.
o Eliminate all ignition sources.

o Wear appropriate PPE.

o Contain the spill with an inert absorbent material.

o Carefully collect the absorbed material using non-sparking tools and place it in a labeled,
sealable container for hazardous waste disposal.

» Clean the spill area with a suitable solvent, followed by soap and water.

» Dispose of all contaminated materials as hazardous waste.
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First Aid Measures

Table 4: First Aid Procedures for Ethoxycyclopentane Exposure

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
] difficult, provide oxygen. If breathing has
Inhalation _ O o
stopped, give artificial respiration. Seek

immediate medical attention.

Immediately flush skin with plenty of water for at
) least 15 minutes while removing contaminated
Skin Contact ) . L
clothing and shoes. Seek medical attention if

irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper
Eye Contact ) ] ] ] )

eyelids occasionally. Seek immediate medical

attention.

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek
immediate medical attention.

Firefighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam.[10]
A water spray can be used to cool fire-exposed containers.

» Unsuitable Extinguishing Media: Do not use a solid stream of water, as it may scatter and
spread the fire.

o Specific Hazards: Highly flammable liquid and vapor. Vapors are heavier than air and may
travel to a source of ignition and flash back. Containers may explode when heated.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[7][15]
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Disposal Considerations

» Dispose of Ethoxycyclopentane and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.[16]

e Do not dispose of down the drain or into the environment.

o Empty containers may retain product residue and should be treated as hazardous.

Visualizations
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Caption: Workflow for the safe handling of Ethoxycyclopentane.
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Caption: Potential decomposition pathways for Ethoxycyclopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ethoxycyclopentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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